![molecular formula C16H14ClF3N4O7 B2698812 dimethyl 5-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl](methyl)amino]-4,6-dioxotetrahydro-2H-pyrrolo[3,4-d]isoxazole-3,3(3aH)-dicarboxylate CAS No. 321433-42-5](/img/structure/B2698812.png)
dimethyl 5-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl](methyl)amino]-4,6-dioxotetrahydro-2H-pyrrolo[3,4-d]isoxazole-3,3(3aH)-dicarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound appears to contain several functional groups and structural motifs that are common in pharmaceutical and agrochemical compounds. These include a pyridine ring (a six-membered ring with one nitrogen atom), a trifluoromethyl group attached to the pyridine ring, and an isoxazole ring (a five-membered ring with one oxygen atom and one nitrogen atom) .
Molecular Structure Analysis
The molecular structure of this compound would likely be quite complex due to the presence of multiple rings and functional groups. The pyridine and isoxazole rings would likely contribute to the compound’s aromaticity, while the trifluoromethyl group could add to its electronegativity .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would likely be influenced by its functional groups and structural motifs. For example, the trifluoromethyl group could increase the compound’s lipophilicity, which could affect its solubility and permeability .Scientific Research Applications
Synthesis and Evaluation of Antileukemic Activity
- Compounds with complex structures, including pyrrolizine derivatives and their interactions with different reagents, have been synthesized and evaluated for their antileukemic activities. For example, derivatives of dimethyl pyrrolizine-6,7-dicarboxylate were investigated for their antileukemic activities, showing promise in this field (Ladurée et al., 1989).
Heterocyclic Chemistry
- The decomposition of heterocyclic compounds and their reaction with various solvents can lead to the formation of substituted isoxazoles, illustrating the versatility of heterocyclic chemistry in synthesizing new molecules with potential applications in material science and bioactivity (Vernin et al., 1976).
Antifungal Agents
- Novel syntheses of heterocyclic compounds have demonstrated potential as antifungal agents, showcasing the importance of chemical synthesis in discovering new treatments for fungal infections (Sangshetti et al., 2014).
Antimycobacterial Activity
- Research into the synthesis and evaluation of substituted imidazo[1,2-a]pyridine derivatives for their antimycobacterial activity highlights the role of synthetic chemistry in combating tuberculosis and other bacterial infections (Jadhav et al., 2016).
Mechanism of Action
Future Directions
properties
IUPAC Name |
dimethyl 5-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-methylamino]-4,6-dioxo-3a,6a-dihydro-2H-pyrrolo[3,4-d][1,2]oxazole-3,3-dicarboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14ClF3N4O7/c1-23(10-7(17)4-6(5-21-10)16(18,19)20)24-11(25)8-9(12(24)26)31-22-15(8,13(27)29-2)14(28)30-3/h4-5,8-9,22H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDSOZGSYEXEGSH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=C(C=C(C=N1)C(F)(F)F)Cl)N2C(=O)C3C(C2=O)ONC3(C(=O)OC)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14ClF3N4O7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
466.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.